N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C19H18ClN3O
• Molecular Weight: 339.8 g/mol
• IUPAC Name: N-benzhydryl-4-chloro-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H18ClN3O/c1-13-16(20)18(22-23(13)2)19(24)21-17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,17H,1-2H3,(H,21,24)
• InChI Key: DDANQKKEIDJVQW-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)Cl

Description

N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as BCP, is a novel compound that has been widely used in scientific research. BCP is a potent and selective inhibitor of the transient receptor potential vanilloid type 1 (TRPV1) channel, which is a non-selective cation channel expressed in sensory neurons. TRPV1 is involved in the detection of noxious stimuli, such as heat, acid, and capsaicin, and plays a critical role in pain sensation. The inhibition of TRPV1 by BCP has been shown to have potential therapeutic applications in the treatment of chronic pain and inflammation.

Mechanism of Action

N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide acts as a competitive antagonist of TRPV1, binding to the channel's pore region and blocking the influx of calcium ions into the cell. This inhibition of TRPV1 reduces the excitability of sensory neurons, leading to a decrease in pain and inflammation.
Biochemical and Physiological Effects:
The inhibition of TRPV1 by N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide has been shown to have a range of biochemical and physiological effects. N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide reduces the release of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and decreases the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins. N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide also reduces the expression of TRPV1 in sensory neurons and modulates the activity of other ion channels, such as voltage-gated sodium channels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide in lab experiments is its potency and selectivity for TRPV1. N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide is a highly specific inhibitor of TRPV1, which reduces the risk of off-target effects and increases the reliability of experimental results. However, one limitation of using N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide is its relatively short half-life, which requires frequent dosing in animal models. N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide is also a relatively new compound, and further research is needed to fully understand its pharmacokinetics and toxicity.

Future Directions

There are several potential future directions for the use of N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide in scientific research. One area of interest is the development of N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide-based therapies for the treatment of chronic pain and inflammation. N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide may also have applications in the treatment of other diseases, such as cancer, where TRPV1 has been shown to play a role in tumor growth and metastasis. Additionally, further research is needed to understand the long-term effects of TRPV1 inhibition and the potential for the development of tolerance to N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide.

Synthesis Methods

The synthesis of N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide involves a multi-step process, which starts with the reaction of 4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid with benzhydryl chloride in the presence of a base, such as triethylamine. The resulting intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with N,N-dimethylformamide dimethyl acetal to yield N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide.

Scientific Research Applications

N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide has been extensively used in scientific research to investigate the role of TRPV1 in pain and inflammation. The inhibition of TRPV1 by N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide has been shown to reduce pain and inflammation in various animal models of disease, including arthritis, neuropathic pain, and inflammatory bowel disease. N-benzhydryl-4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxamide has also been used to study the physiological and biochemical effects of TRPV1 inhibition, including changes in neuronal activity, calcium signaling, and neurotransmitter release.